Cas no 651738-68-0 (2-Naphthalenecarboxylic acid, 1,8-bis(dimethylamino)-, ethyl ester)

• Product name: 2-Naphthalenecarboxylic acid, 1,8-bis(dimethylamino)-, ethyl ester
• CAS No: 651738-68-0
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 403689
• PubChem ID: 11437640

2-Naphthalenecarboxylic acid, 1,8-bis(dimethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1,8-bis(dimethylamino)-, ethyl ester
• ethyl 1,8-bis(dimethylamino)naphthalene-2-carboxylate
• DTXSID30465906
• 651738-68-0

• Inchi： InChI=1S/C17H22N2O2/c1-6-21-17(20)13-11-10-12-8-7-9-14(18(2)3)15(12)16(13)19(4)5/h7-11H,6H2,1-5H3
• InChI Key： GFVSBPQKLAMFLJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C2=C(C=CC=C2N(C)C)C=C1)N(C)C

Computed Properties

• Exact Mass: 286.16826
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 32.78